Cas no 2187409-01-2 (Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban)

2187409-01-2 structure
Product Name:Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban
CAS No:2187409-01-2
Molecular Formula:C25H28N6O4
Molecular Weight:476.527625083923
CID:4558347
PubChem ID:78358433
Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Properties
Names and Identifiers
-
- 7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3- carboxamide
- 6-(4-((5-amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- Apixaban Impurity 12
- BCP33004
- 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-
- 6-(4-(5-amino-5-oxopentylamino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-1
- Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban
- Apixaban Open Chain Amide
- BMS-719288-01
- Apixaban Impurity 2
- 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-1-(4-methoxyphenyl)-7-oxo-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide
- Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban; 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo- (ACI); 6-[4-[(5-Amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-1H-pyrazolo[3,4-c]pyridine-3-carb
- Apixaban open ring amide
- GCD769TY3L
- 2187409-01-2
- D77486
- Apixaban open ring amide [USP IMPURITY]
- 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide,6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-
- CS-M2738
- 6-{4-[(5-Amino-5-oxopentyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
-
- InChIKey: OTKSZZJZOVQZCB-UHFFFAOYSA-N
- Inchi: 1S/C25H28N6O4/c1-35-19-11-9-18(10-12-19)31-23-20(22(29-31)24(27)33)13-15-30(25(23)34)17-7-5-16(6-8-17)28-14-3-2-4-21(26)32/h5-12,28H,2-4,13-15H2,1H3,(H2,26,32)(H2,27,33)
- SMILES: O=C1C2=C(C(C(N)=O)=NN2C2C=CC(=CC=2)OC)CCN1C1C=CC(=CC=1)NCCCCC(N)=O
Computed Properties
- Exact Mass: 476.217203g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 10
- Monoisotopic Mass: 476.217203g/mol
- Heavy Atom Count: 35
- Complexity: 750
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 146
- Molecular Weight: 476.5g/mol
Experimental Properties
- Boiling Point: 802.1±65.0 °C at 760 mmHg
- Melting Point: NA
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
- Flash Point: 438.9±34.3 °C
- Density: 1.4±0.1 g/cm3
Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01KIVC-50mg |
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
2187409-01-2 | 98% | 50mg |
$197.00 | ||
A2B Chem LLC | BA36392-50mg |
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
2187409-01-2 | 98% | 50mg |
$216.00 | 2024-04-20 | |
Aaron | AR01KJ3O-50mg |
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
2187409-01-2 | 96% | 50mg |
$167.00 | 2025-02-11 | |
Chemenu | CM331381-10mg |
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
2187409-01-2 | 95%+ | 10mg |
$10000 | ||
ChemScence | CS-M2738-5mg |
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
2187409-01-2 | 5mg |
$2000.0 | 2022-04-27 | ||
TRC | D293700-2.5mg |
Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban |
2187409-01-2 | 2.5mg |
$ 207.00 | 2023-04-17 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1060369-5mg |
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
2187409-01-2 | 98% | 5mg |
¥24000 | 2023-04-14 |
Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Suppliers
Hubei Yangxin Pharmaceutical Technology Co., Ltd
(CAS:2187409-01-2)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:2187409-01-2)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Related Literature
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1. Front cover
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3. Monitoring clinical levels of heparin in human blood samples with an indicator-displacement assay†Jean-Patrick Francoia,Robert Pascal,Laurent Vial Chem. Commun., 2015,51, 1953-1956
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You Xu,Mingzhen Wang,Kaili Ren,Tianlun Ren,Mengying Liu,Ziqiang Wang,Xiaonian Li,Liang Wang,Hongjing Wang J. Mater. Chem. A, 2021,9, 16411-16417
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Wenjun Zhang,Xuefeng Zou,Huanrong Li,Jingju Hou,Jinfeng Zhao,Jianwen Lan,Baolong Feng,Shuting Liu RSC Adv., 2015,5, 146-152
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Monika Richert,Mariusz Walczyk,Marcin Janusz Cieślak,Julia Kaźmierczak-Barańska,Karolina Królewska-Golińska,Grzegorz Wrzeszcz,Tadeusz Muzioł,Stanisław Biniak Dalton Trans., 2019,48, 10689-10702
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Shalabh Gupta,John D. Corbett Dalton Trans., 2010,39, 6074-6079
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Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
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10. Front cover
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